Cas no 94940-32-6 (4(3H)-Pyrimidinone, 6-amino-2-methoxy-3-methyl-)

4(3H)-Pyrimidinone, 6-amino-2-methoxy-3-methyl- structure
94940-32-6 structure
Product Name:4(3H)-Pyrimidinone, 6-amino-2-methoxy-3-methyl-
CAS No:94940-32-6
MF:C6H9N3O2
MW:155.154560804367
CID:752047
PubChem ID:817205
Update Time:2025-04-19

4(3H)-Pyrimidinone, 6-amino-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone, 6-amino-2-methoxy-3-methyl-
    • 6-amino-2-methoxy-3-methylpyrimidin-4-one
    • 1-methyl-4-amino-2-methoxy-pyrimidine-6(1H)-one
    • 4(3H)-Pyrimidinone,6-amino-2-methoxy-3-methyl
    • 6-Amino-2-methoxy-3-methyl-3H-pyrimidin-4-on
    • 6-amino-2-methoxy-3-methyl-3H-pyrimidin-4-one
    • 6-Amino-2-methoxy-3-methyl-4(3H)-pyrimidinone
    • 6-amino-2-methoxy-3-methylpyrimidin-4(3H)-one
    • 6-amino-2-methoxypyrimidine-4(3H)-one
    • 4-Amino-2-methoxy-1-methyl-6-oxo-1,6-dihydropyrimidine
    • FT-0723763
    • SCHEMBL9300556
    • DTXSID60355765
    • 94940-32-6
    • Inchi: 1S/C6H9N3O2/c1-9-5(10)3-4(7)8-6(9)11-2/h3H,7H2,1-2H3
    • InChI Key: WXTQNKJTTANZAH-UHFFFAOYSA-N
    • SMILES: O(C)C1=NC(=CC(N1C)=O)N

Computed Properties

  • Exact Mass: 155.06900
  • Monoisotopic Mass: 155.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 228.5±43.0 ºC (760 Torr),
  • Flash Point: 92.0±28.2 ºC,
  • Solubility: Dissolution (54 g/l) (25 º C),
  • PSA: 70.14000
  • LogP: -0.04770
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